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Compound of Interest

Compound Name: Gadgvgksa

Cat. No.: B12393105 Get Quote

For researchers and scientists engaged in drug development, the proper disposal of chemical

compounds is a critical component of laboratory safety and regulatory compliance. This guide

provides essential information on the safe and effective disposal of GADGVGKSA, a mutant

KRAS G12D 9mer peptide utilized in cancer immunotherapy research.[1] Adherence to these

procedures is paramount to ensure the safety of laboratory personnel and the protection of the

environment.

GADGVGKSA is a peptide with the chemical formula C30H52N10O13 and a molecular weight

of 760.79.[1] As with many research chemicals, its disposal requires careful consideration of its

properties and the potential hazards associated with it. The following sections outline the

necessary steps for its proper disposal, present key data in a structured format, and provide a

logical workflow for waste management decisions.

Quantitative Data Summary
For safe handling and disposal, it is crucial to be aware of the fundamental properties of

GADGVGKSA.
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Property Value

Chemical Name GADGVGKSA

Description Mutant KRAS G12D 9mer peptide[1]

Molecular Formula C30H52N10O13[1]

Molecular Weight 760.79[1]

CAS Number 2032119-68-7

Appearance Solid (Colorless to off-white)

Primary Hazard Chemical Waste

Potential Hazard
Biohazardous Waste (if used in biological

systems)

Experimental Protocol: Waste Segregation and
Disposal
The proper disposal of GADGVGKSA and associated materials is a multi-step process that

begins at the point of generation. The following protocol outlines the critical steps for ensuring

safe and compliant waste management.

1. Waste Identification and Segregation:

Unused or Expired GADGVGKSA: Pure, unused, or expired GADGVGKSA solid should be

treated as chemical waste. It must be kept in its original, clearly labeled container.

Liquid Waste: Solutions containing GADGVGKSA, including stock solutions (e.g., in DMSO)

and experimental media, must be collected as liquid chemical waste.

Contaminated Labware: All disposable items that have come into contact with

GADGVGKSA, such as pipette tips, gloves, vials, and cell culture plates, are considered

contaminated solid waste.

2. Container Management:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.medchemexpress.com/gadgvgksa.html
https://www.medchemexpress.com/gadgvgksa.html
https://www.medchemexpress.com/gadgvgksa.html
https://www.benchchem.com/product/b12393105?utm_src=pdf-body
https://www.benchchem.com/product/b12393105?utm_src=pdf-body
https://www.benchchem.com/product/b12393105?utm_src=pdf-body
https://www.benchchem.com/product/b12393105?utm_src=pdf-body
https://www.benchchem.com/product/b12393105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use appropriate, leak-proof, and clearly labeled containers for each waste stream.

Containers for solid and liquid chemical waste must be labeled with "Hazardous Waste" and

the full chemical name "GADGVGKSA".

Biohazardous waste containers should be marked with the universal biohazard symbol.

Ensure all containers are kept securely closed except when adding waste.

3. Disposal Pathway:

Never dispose of GADGVGKSA or its solutions down the drain.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of all GADGVGKSA waste.

Follow your institution's specific procedures for hazardous and biohazardous waste disposal.

GADGVGKSA Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

GADGVGKSA waste.
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Caption: GADGVGKSA Waste Disposal Decision Workflow.

By adhering to these guidelines, laboratory professionals can ensure the safe and compliant

disposal of GADGVGKSA, fostering a secure research environment and upholding their

commitment to environmental stewardship. Always consult your institution's specific safety and

disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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